molecular formula C5H9Cl2N3 B2437338 Pyridazin-3-ylmethanamine;dihydrochloride CAS No. 2375272-95-8

Pyridazin-3-ylmethanamine;dihydrochloride

Cat. No. B2437338
CAS RN: 2375272-95-8
M. Wt: 182.05
InChI Key: IVDKXRLVTWUVBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pyridazin-3-ylmethanamine;dihydrochloride is a chemical compound with the molecular formula C5H9CL2N3 and a molecular weight of 182.05 . It is a brown solid and is often used in industrial and scientific research .


Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES notation: NCC1=NN=CC=C1.[H]Cl.[H]Cl . This indicates that the compound contains a pyridazine ring, which is a heterocyclic compound with two adjacent nitrogen atoms .


Physical And Chemical Properties Analysis

This compound is a brown solid . It should be stored at 0-8 °C . The compound is stable under normal temperature and pressure .

Advantages and Limitations for Lab Experiments

Pyridazin-3-ylmethanamine;dihydrochloride has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it a readily available compound for research purposes. Another advantage is that it has potential applications in various fields of scientific research, making it a versatile compound. One limitation is that its mechanism of action is not fully understood, making it difficult to design experiments that specifically target its effects. Another limitation is that it may have potential side effects, which need to be carefully evaluated in lab experiments.

Future Directions

There are several future directions for research on Pyridazin-3-ylmethanamine;dihydrochloride. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. Another direction is to investigate its effects on cellular signaling pathways, including the regulation of gene expression. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, as well as its interactions with other compounds and drugs. Overall, this compound has potential applications in various fields of scientific research, and further investigation is needed to fully explore its potential.

Synthesis Methods

Pyridazin-3-ylmethanamine;dihydrochloride can be synthesized through a series of chemical reactions, starting from commercially available starting materials. The synthesis method involves the use of various reagents and catalysts, including sodium hydride, acetic acid, and palladium on carbon, among others. The final product is obtained as a dihydrochloride salt, which is a white crystalline solid.

Scientific Research Applications

Pyridazin-3-ylmethanamine;dihydrochloride has been found to have potential applications in various fields of scientific research, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. In neuroscience, this compound has been studied for its effects on the central nervous system, including its potential as a modulator of neurotransmitter release. In biochemistry, this compound has been investigated for its interactions with various proteins and enzymes, including its potential as an enzyme inhibitor.

Safety and Hazards

The compound is classified with the signal word “Warning” and has hazard statements H302, H315, H319, and H335 . This suggests that it may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation . Protective measures include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .

properties

IUPAC Name

pyridazin-3-ylmethanamine;dihydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7N3.2ClH/c6-4-5-2-1-3-7-8-5;;/h1-3H,4,6H2;2*1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IVDKXRLVTWUVBT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NN=C1)CN.Cl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H9Cl2N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

182.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2375272-95-8
Record name (pyridazin-3-yl)methanamine dihydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.